Cas no 1705265-96-8 (3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine
• CAS No: 1705265-96-8
• MF: C₁₆H₁₄Cl₃NO₄S₂
• MW: 454.77565908432
• CID: 6007745
• PubChem ID: 90587935
• Update Time: 2025-09-12

3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine
• 3-(4-chlorophenyl)sulfonyl-1-(2,6-dichlorophenyl)sulfonylpyrrolidine
• AKOS024880433
• 1705265-96-8
• 3-((4-chlorophenyl)sulfonyl)-1-((2,6-dichlorophenyl)sulfonyl)pyrrolidine
• F6435-9002

• Inchi： 1S/C16H14Cl3NO4S2/c17-11-4-6-12(7-5-11)25(21,22)13-8-9-20(10-13)26(23,24)16-14(18)2-1-3-15(16)19/h1-7,13H,8-10H2
• InChI Key： AINOTJAGJSYVNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(N1CCC(C1)S(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 452.942983g/mol
• Monoisotopic Mass: 452.942983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine

3-(4-Chlorobenzenesulfonyl)-1-(2,6-Dichlorobenzenesulfonyl)Pyrrolidine: A Comprehensive Overview

The compound 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine (CAS No. 1705265-96-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonyl pyrrolidines, which are known for their unique structural properties and functional versatility. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, substituted with two sulfonyl groups at positions 3 and 1. These sulfonyl groups are further substituted with chloroarenes, specifically 4-chlorobenzene and 2,6-dichlorobenzene, respectively. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it a valuable compound in research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving sulfonations and cyclizations. The synthesis of 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine involves the use of chloroarene sulfonyl chlorides as electrophiles and pyrrolidine derivatives as nucleophiles. The reaction conditions are optimized to ensure high yields and purity of the final product. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated the structural elucidation of this compound, confirming its identity and purity.

The physical and chemical properties of 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine have been extensively studied to understand its behavior under various conditions. The molecule exhibits a high melting point due to the strong intermolecular hydrogen bonding between the sulfonyl groups and the nitrogen atom in the pyrrolidine ring. Additionally, the presence of chlorine atoms in the aromatic rings enhances the molecule's stability under thermal and oxidative conditions. These properties make it suitable for applications in high-temperature environments or as a stabilizer in chemical formulations.

In terms of biological activity, 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. The sulfonyl groups are known to act as bioisosteric replacements for other functional groups, potentially enhancing bioavailability and reducing toxicity. Recent studies have explored its potential as a lead compound in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders. However, further preclinical studies are required to fully understand its pharmacokinetics and safety profile.

The environmental impact of 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine has also been a topic of interest in recent research. The compound's degradation pathways under aerobic and anaerobic conditions have been investigated to assess its biodegradability. Results indicate that the molecule undergoes slow hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels. This suggests that proper waste management practices are essential when handling this compound to minimize its environmental footprint.

In conclusion, 3-(4-chlorobenzenesulfonyl)-1-(2,6-dichlorobenzenesulfonyl)pyrrolidine (CAS No. 1705265-96-8) is a versatile compound with potential applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is expected to play a significant role in shaping future innovations in chemistry and pharmacology.